
Application Notes and Protocols for LEWATIT
TP-214 in Hydrometallurgical Processes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LEWATIT TP-214
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Introduction
LEWATIT® MonoPlus TP-214 is a macroporous chelating ion exchange resin with thiourea

functional groups immobilized on a styrene-divinylbenzene matrix.[1] This resin exhibits high

selectivity for a range of heavy and precious metals, making it a valuable tool in

hydrometallurgical processes for purification, separation, and recovery of these elements.[2][3]

Its primary applications include the removal of mercury from various effluents and the recovery

of precious metals such as gold, silver, and platinum group metals (PGMs).[2][3][4]

The thiourea functional groups form stable complexes with target metal ions, enabling their

selective removal from aqueous solutions.[2][5] The resin's macroporous structure and uniform

bead size contribute to its excellent kinetic performance and high operating capacity.[2]

Key Properties and Selectivity
LEWATIT® TP-214 is characterized by its strong affinity for specific metal cations. The general

order of selectivity in neutral solutions is as follows:

Hg²⁺ > Ag⁺ > Au¹⁺/³⁺ > Pt²⁺/⁴⁺ > Cu²⁺ > Pb²⁺/⁴⁺ > Bi²⁺ > Sn²⁺ > Zn²⁺ > Cd²⁺ > Ni²⁺[2]

This high selectivity allows for the targeted removal of valuable or toxic metals from complex

process streams, even in the presence of high concentrations of other ions.[6]
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Quantitative Data
The performance of LEWATIT® TP-214 in terms of metal loading capacity can vary depending

on the specific metal, its concentration, pH, temperature, and the presence of competing ions.

The following tables summarize key quantitative data gathered from various studies.

Table 1: Metal Loading Capacities

Metal Ion Loading Capacity Conditions Reference(s)

Mercury (Hg²⁺) Up to 100 g/L of resin Not specified [2]

Gold (Au³⁺) 109.6 mg/g

100 ppm Au³⁺

solution, pH 6.1, 20°C,

60 min contact time

[5]

Palladium (Pd²⁺) 20 mg/g
60 ppm Pd²⁺ solution,

pH 4.0 or 7.5, 25-60°C
[7]

Table 2: Influence of Experimental Parameters on Palladium(II) Recovery

Parameter Condition
Pd(II)
Recovery (%)

Time to Reach
Max. Recovery

Reference(s)

pH 4.0 ~100 40 min [7]

7.5 95 180 min [7]

Temperature (at

pH 4.0)
60°C ~100 40 min [7]

40°C ~100 180 min [7]

Resin Dosage (at

50°C, pH 4.0)
400 mg 100 Not specified [7]

Resin Dosage (at

50°C, pH 7.5)
400 mg 70 Not specified [7]
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The following protocols provide a general framework for the application of LEWATIT® TP-214

in hydrometallurgical processes. Researchers should optimize these protocols based on their

specific feed solution and target metals.

4.1. Resin Pre-treatment (Conditioning)

Objective: To prepare the resin for optimal performance by removing any impurities and

ensuring it is in the correct ionic form.

Materials:

LEWATIT® TP-214 resin

Deionized water

Hydrochloric acid (HCl), 1 M

Sodium hydroxide (NaOH), 1 M (optional, for pH adjustment)

Glass column or beaker

Protocol:

Measure the desired volume of LEWATIT® TP-214 resin.

Wash the resin with 3-5 bed volumes (BV) of deionized water to remove fines and storage

solution.

To ensure the resin is in the H⁺ form, pass 2-3 BV of 1 M HCl through the resin bed in a

column at a flow rate of approximately 2-4 BV/h. If performing in a beaker, stir the resin in the

HCl solution for at least 30 minutes.

Rinse the resin with deionized water until the effluent is neutral (pH 6-7). This typically

requires 5-10 BV of water.

The conditioned resin is now ready for use.

4.2. Metal Adsorption (Loading) - Batch Method
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Objective: To determine the adsorption characteristics of the resin for a specific metal in a

batch configuration.

Materials:

Conditioned LEWATIT® TP-214 resin

Synthetic or real process solution containing the target metal(s)

Shaker or magnetic stirrer

pH meter

Analytical instrument for metal concentration determination (e.g., AAS, ICP-OES)

Protocol:

Prepare a series of flasks with a known volume of the metal-containing solution at the

desired concentration.

Adjust the pH of the solutions to the desired value using HCl or NaOH. For precious metals,

acidic conditions (pH 1-4) are often optimal.[7]

Add a known mass of the conditioned resin to each flask. A typical resin to solution ratio is

1:100 to 1:1000 (g/mL).

Agitate the flasks at a constant temperature for a predetermined period (e.g., from 15

minutes to 24 hours to reach equilibrium).

After the desired contact time, separate the resin from the solution by filtration.

Analyze the metal concentration in the filtrate to determine the amount of metal adsorbed by

the resin.

Calculate the metal uptake (q) using the formula: q = (C₀ - Cₑ) * V / m, where C₀ and Cₑ are

the initial and equilibrium metal concentrations, V is the volume of the solution, and m is the

mass of the resin.
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4.3. Metal Adsorption (Loading) - Column Method

Objective: To simulate a continuous process and determine the breakthrough characteristics of

the resin.

Materials:

Conditioned LEWATIT® TP-214 resin

Glass or acrylic column with appropriate fittings

Peristaltic pump

Fraction collector (optional)

Metal-containing feed solution

Analytical instrument for metal concentration determination

Protocol:

Pack a column with a known volume of the conditioned resin, ensuring there is no trapped

air.

Pass deionized water through the column to settle the resin bed.

Pump the feed solution through the column at a constant flow rate (e.g., 2-10 BV/h).

Collect effluent samples at regular intervals.

Analyze the metal concentration in the effluent samples.

Plot the effluent concentration (C) normalized to the feed concentration (C₀) versus the

number of bed volumes passed. The breakthrough point is typically defined as the point

where C/C₀ reaches a certain value (e.g., 0.05 or 0.1).

Continue the run until the resin is saturated (C/C₀ ≈ 1). The total amount of metal loaded can

be calculated from the area above the breakthrough curve.
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4.4. Elution and Regeneration

The manufacturer states that regeneration of LEWATIT® TP-214 is generally not feasible with

standard regenerants, and incineration is recommended for the recovery of precious metals.[2]

[3] However, some research suggests that elution of certain metals is possible, although it can

be challenging.

4.4.1. Elution of Platinum Group Metals (PGMs)

Objective: To recover loaded PGMs from the resin.

Note: This is an experimental protocol and may not be suitable for all applications. Precipitation

of the eluate can be an issue.[2]

Materials:

Loaded LEWATIT® TP-214 resin

Eluant solution: e.g., 0.5 M Thiourea in 0.1 M HCl[8]

Column setup as in section 4.3.

Protocol:

After the loading phase, wash the resin with 2-3 BV of deionized water to remove any

entrained feed solution.

Pass the acidic thiourea eluant through the column at a low flow rate (e.g., 1-2 BV/h).

Collect the eluate in fractions.

Analyze the metal concentration in the eluate fractions to determine the elution profile.

Monitor for any precipitate formation in the eluate.

4.4.2. Incineration for Precious Metal Recovery

Objective: To recover loaded precious metals by thermal decomposition of the resin.
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Protocol:

After loading, dewater the resin.

The resin is then transferred to a suitable furnace.

Incinerate the resin according to established protocols, ensuring proper off-gas treatment.

The resulting ash will contain the concentrated precious metals, which can be further refined.

Visualizations
Experimental Workflow for Metal Recovery
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Caption: General experimental workflow for metal recovery using LEWATIT TP-214.
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Logical Relationship of Key Process Steps
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Caption: Logical flow in a hydrometallurgical circuit using LEWATIT TP-214.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CA2016492A1 - Recovery of platinum group metals (pgm) from acidic solutions by
reduction precipitation with sodium borohydride - Google Patents [patents.google.com]

2. saimm.co.za [saimm.co.za]

3. LEWATIT® MonoPlus TP 214 [lanxess.com]

4. lanxess.com [lanxess.com]

5. researchgate.net [researchgate.net]

6. mdpi.com [mdpi.com]

7. deswater.com [deswater.com]

8. saimm.co.za [saimm.co.za]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1166751?utm_src=pdf-body-img
https://www.benchchem.com/product/b1166751?utm_src=pdf-body
https://www.benchchem.com/product/b1166751?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CA2016492A1/en
https://patents.google.com/patent/CA2016492A1/en
http://www.saimm.co.za/Conferences/PGM2022/063-Bazhko.pdf
https://lanxess.com/en-us/products-and-brands/products/l/lewatit--monoplus-tp-214
https://lanxess.com/-/media/project/lanxess/corporate-internet/products-and-solutions/brands/lewatit/service-center-product-literature/flyer_lewatit_monoplus_tp214_en.pdf
https://www.researchgate.net/publication/241091267_Gold_uptake_from_dilute_chloride_solutions_by_a_Lewatit_TP_214_and_activated_rice_husk_International_Journal_of_Mineral_Processing_1011-4_63-70
https://www.mdpi.com/2075-163X/11/11/1188
https://www.deswater.com/DWT_articles/vol_253_papers/253_2022_211.pdf
https://www.saimm.co.za/Journal/v104n06p323.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for LEWATIT TP-214 in
Hydrometallurgical Processes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166751#lewatit-tp-214-application-in-
hydrometallurgical-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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